![molecular formula C9H18O2 B1214727 Butyl 2-methylbutyrate CAS No. 15706-73-7](/img/structure/B1214727.png)
Butyl 2-methylbutyrate
Overview
Description
Butyl 2-methylbutyrate, also known as Butyl 2-methylbutanoate, is a chemical compound belonging to the ester class . It has a fruity odor with cocoa undertones and is reported to be found in strawberry, fresh apple, apple juice, apricot, banana, sweet cherry, and melon .
Synthesis Analysis
Butyl 2-methylbutyrate is typically synthesized through an esterification reaction between butanol and 2-methylbutyric acid. This process involves the combination of an alcohol and an acid, resulting in the formation of an ester and water as by-products. The reaction is catalyzed by an acid, often sulfuric acid, which facilitates the esterification process.Molecular Structure Analysis
The molecular structure of Butyl 2-methylbutyrate consists of nine carbon atoms, eighteen hydrogen atoms, and two oxygen atoms . The butyl group, represented by the “Bu” in the name, consists of four carbon atoms, while the 2-methylbutyrate portion indicates a branch with a methyl (CH3) group at the second carbon atom .Chemical Reactions Analysis
Chemical reactions involving Butyl 2-methylbutyrate often include esterification, polymerization, and interaction with catalysts . For instance, the Arbuzov reaction demonstrates the reactivity of alkyl halides with di-t-butylphosphinites, highlighting the halogenophilic nature of phosphinites which could be relevant in understanding reactions of Butyl 2-methylbutyrate .Physical And Chemical Properties Analysis
Butyl 2-methylbutyrate is typically a colorless to pale yellow liquid with a pleasant fruity odor . It is generally soluble in organic solvents like ethanol and diethyl ether but shows limited solubility in water . The compound is stable under normal conditions but may react with strong acids or bases. It is also prone to hydrolysis when water is present .Scientific Research Applications
C9H18O2 C_9H_{18}O_2 C9H18O2
and a molecular weight of 158.24 . It’s known for its versatility in various scientific applications. Below is a comprehensive analysis of six unique applications of Butyl 2-methylbutyrate in scientific research:Flavor Enhancement in Food Products
Butyl 2-methylbutyrate: is widely used in the food industry as a flavoring agent due to its fruity aroma , which is reminiscent of apples or pears . It is added to a variety of food products to enhance or impart a desirable flavor profile. The compound’s ability to simulate natural fruit flavors makes it valuable for creating complex taste experiences in processed foods.
Solvent for Organic Synthesis
Due to its solubility in organic solvents and limited solubility in water, Butyl 2-methylbutyrate is used as a solvent in organic synthesis processes . It can dissolve a wide range of chemical substances, making it a versatile solvent for reactions and extractions in research laboratories.
Study of Esterification Reactions
The compound is synthesized through an esterification reaction between butanol and 2-methylbutyric acid. This reaction is a classic example studied in organic chemistry courses and research to understand the principles of ester formation and the factors that influence reaction rates and yields .
Mechanism of Action
Target of Action
Butyl 2-methylbutyrate, also known as Butyl 2-methylbutanoate, is primarily used in the food and fragrance industry due to its fruity odor .
Mode of Action
It is known to impart a fruity odor, suggesting that it interacts with olfactory receptors . .
Biochemical Pathways
Butyl 2-methylbutyrate is a fatty acid ester . It is produced by the fermentation of branched-chain amino acids (BCAAs) in the colon . .
Result of Action
It is primarily known for its organoleptic properties, imparting a tropical, fruity, and sweet aroma .
Safety and Hazards
Butyl 2-methylbutyrate is flammable and should be handled with care . It has a flash point of 60.0±0.0 °C . It is also toxic to aquatic life with long-lasting effects . Safety measures include avoiding release to the environment, keeping away from heat/sparks/open flames/hot surfaces, and using explosion-proof electrical/ventilating/lighting/equipment .
properties
IUPAC Name |
butyl 2-methylbutanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18O2/c1-4-6-7-11-9(10)8(3)5-2/h8H,4-7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTKQNSSMCDLVQV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)C(C)CC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4047046 | |
Record name | Butyl 2-methylbutyrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4047046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
colourless to pale yellow lquid | |
Record name | n-Butyl 2-methylbuytyrate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/29/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Boiling Point |
179.00 °C. @ 760.00 mm Hg | |
Record name | Butyl 2-methylbutanoate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0039216 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Density |
0.856-0.866 | |
Record name | n-Butyl 2-methylbuytyrate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/29/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
CAS RN |
15706-73-7 | |
Record name | (±)-Butyl 2-methylbutanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=15706-73-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Butyl 2-methyl butyrate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015706737 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Butanoic acid, 2-methyl-, butyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Butyl 2-methylbutyrate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4047046 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Butyl 2-methylbutyrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.165 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | BUTYL 2-METHYL BUTYRATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W313K2V7PG | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | Butyl 2-methylbutanoate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0039216 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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